molecular formula C12H11N3 B8327436 6-imidazol-1-yl-1-methyl-1H-indole

6-imidazol-1-yl-1-methyl-1H-indole

Cat. No. B8327436
M. Wt: 197.24 g/mol
InChI Key: QOWMVJOECMCXNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-imidazol-1-yl-1-methyl-1H-indole is a useful research compound. Its molecular formula is C12H11N3 and its molecular weight is 197.24 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H11N3

Molecular Weight

197.24 g/mol

IUPAC Name

6-imidazol-1-yl-1-methylindole

InChI

InChI=1S/C12H11N3/c1-14-6-4-10-2-3-11(8-12(10)14)15-7-5-13-9-15/h2-9H,1H3

InChI Key

QOWMVJOECMCXNO-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC2=C1C=C(C=C2)N3C=CN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

An oven-dried re-sealable Schlenk tube was flushed with argon and charged with copper(I) trifluoromethanesulfonate benzene complex (1.39 g, 2.76 mmol), 1.10-phenanthroline (5.69 g, 31.6 mmol), dibenzylideneacetone (740 mg, 3.16 mmol) and cesium carbonate (10 g, 30.7 mmol). Imidazole (3.23 g 44.8 mmol), 6-iodo-1-methyl-1H-indole (8.13 g, 31.6 mmol) and xylene (16 mL) were added and the tube was purged with argon. The tube was sealed and heated with stirring at 160° C. for 18 h. The mixture was cooled to room temperature and partitioned between CH2Cl2 (35 mL) and saturated aqueous NH4Cl (5 mL). The organic layer was separated and washed with brine. Then the organic extract was dried over MgSO4, filtered and concentrated. The crude concentrate was filtered though a pad of silica gel and evaporated. Purification by HPLC afforded 6-imidazol-1-yl-1-methyl-1H-indole as a brown oil (3.1 g, 50%). [Ref: Kiyoori, A.; Marcoux, J-F.; Buchwald, S. L. Tetrahedron Lett., 1999, 40, 2657.]
Quantity
5.69 g
Type
reactant
Reaction Step One
Quantity
740 mg
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
3.23 g
Type
reactant
Reaction Step Two
Quantity
8.13 g
Type
reactant
Reaction Step Two
Quantity
16 mL
Type
solvent
Reaction Step Two

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